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Compound of Interest

Compound Name: BMS-986144

Cat. No.: B12426057

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This document provides essential guidance on the safe and compliant disposal
of BMS-986144, a pan-genotype NS3/4A protease inhibitor. In the absence of a specific Safety
Data Sheet (SDS) from the manufacturer detailing disposal procedures, this guide is based on
established principles for the disposal of hazardous chemical waste.

Core Principles of Chemical Waste Disposal

The handling and disposal of any chemical waste, including BMS-986144, should adhere to
fundamental safety and environmental regulations. Key principles include:

o Waste Minimization: The primary goal is to minimize the generation of hazardous waste.

e Segregation: Hazardous waste must be collected and stored separately from non-hazardous
waste.

o Proper Labeling: All waste containers must be clearly and accurately labeled with their
contents.

o Container Integrity: Waste containers must be in good condition, compatible with the
chemical waste, and kept securely closed.
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o Regulatory Compliance: All disposal procedures must comply with local, state, and federal

regulations for hazardous waste.

Quantitative Data Summary for Hazardous Waste

Handling

The following table summarizes key quantitative parameters for the handling and disposal of

hazardous chemical waste, providing a quick reference for laboratory personnel.

Parameter

Guideline

Rationale

Container Fill Volume

Do not exceed 90% of the

container's total capacity.

Prevents spills and allows for

vapor expansion.

Acute Hazardous Waste

Container Rinsing

Triple rinse with a solvent
capable of removing the
residue. Each rinse should use
a solvent volume of
approximately 5% of the

container.

Ensures the removal of acutely
toxic residues before the
container can be disposed of

as regular trash.[1]

Extremely Hazardous Waste

Accumulation (Quantity)

Up to 1 quart may be
accumulated before collection

is required.

Strict quantity limits are in
place for highly toxic

substances to minimize risk.

Extremely Hazardous Waste

Accumulation (Time)

Must be collected within 90
days from the initial
accumulation of waste. If 1
quart or more is accumulated,
it must be collected within 3

days.

Time limits ensure that
hazardous materials are not
stored indefinitely in the

laboratory.

Experimental Workflow for Disposal

The proper disposal of BMS-986144 should follow a structured workflow to ensure safety and

compliance. The diagram below illustrates the key steps involved in this process.
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Preparation Phase

Edentify BMS-986144 waste (solid, liquid, contaminated materialsD

Gelect a compatible, leak-proof hazardous waste containea

E_abel container with 'Hazardous Waste' and list all contents, including BMS—9861449

Accumulation Phase

Y

Eransfer waste to the designated container in a fume hood, wearing appropriate PPa

E(eep the container securely closed when not in usa

[Store the container in a designated, secondary containment area

Disposal Phase

Go not exceed 90% container capacity)

Grrange for waste pickup with your institution's Environmental Health & Safety (EH&S) departmena

[Complete all required waste disposal forms accuratela

Click to download full resolution via product page

Caption: Workflow for the safe disposal of BMS-986144 waste.
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Detailed Disposal Procedures

o Waste Identification and Segregation:

o Identify all waste streams containing BMS-986144. This includes unused neat compound,
contaminated solvents, reaction mixtures, and any contaminated lab supplies (e.g.,
gloves, weighing paper, pipette tips).

o Segregate BMS-986144 waste from other waste streams to prevent unintended reactions.
o Container Selection and Labeling:

o Choose a waste container that is compatible with the chemical nature of BMS-986144 and
any solvents used. For liquid waste, use a container designed for liquids.

o The container must be in good condition, with a secure, tight-fitting lid.

o Clearly label the container with the words "Hazardous Waste" and a complete list of its
contents, including the full chemical name "BMS-986144" and its approximate
concentration.

» Waste Accumulation and Storage:

o Always handle the transfer of waste in a well-ventilated area, preferably within a chemical
fume hood, while wearing appropriate Personal Protective Equipment (PPE), including
safety glasses, a lab coat, and chemical-resistant gloves.

o Keep the waste container securely capped at all times, except when adding waste.

o Store the waste container in a designated and properly labeled satellite accumulation area
that provides secondary containment to prevent the spread of spills.

» Final Disposal:

o Contact your institution's Environmental Health and Safety (EH&S) department to
schedule a pickup for the hazardous waste.

o Do not attempt to dispose of BMS-986144 down the drain or in the regular trash.
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o Complete all necessary paperwork provided by your EH&S department to ensure proper
tracking and disposal of the waste.

Disclaimer: This guidance is based on general principles of hazardous waste management.
Always consult your institution's specific chemical hygiene plan and waste disposal procedures,
and contact your EH&S department for any questions or clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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